Cas no 204850-96-4 (5-Bromo-N,2-dimethylbenzene-1-sulfonamide)

• Product Name: 5-Bromo-N,2-dimethylbenzene-1-sulfonamide
• CAS No: 204850-96-4
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD11177179
• CID: 2130610
• PubChem ID: 8777805
• Update Time: 2025-06-08

5-Bromo-N,2-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,N-dimethyl-benzenesulfonamide
• 5-Bromo-N,2-dimethylbenzenesulfonamide
• 204850-96-4
• MFCD11177179
• SCHEMBL264514
• N10304
• 839-332-3
• EN300-72004
• AKOS008999839
• CS-0217246
• EIA85096
• 5-bromo-N,2-dimethylbenzene-1-sulfonamide
• Z89324471
• 5-Bromo-N,2-dimethylbenzene-1-sulfonamide

• MDL： MFCD11177179
• Inchi： 1S/C8H10BrNO2S/c1-6-3-4-7(9)5-8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： SGSUJQYIGUWVGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 262.96156Da
• Monoisotopic Mass: 262.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Bromo-N,2-dimethylbenzene-1-sulfonamide

Introduction to 5-Bromo-N,2-dimethylbenzene-1-sulfonamide (CAS No. 204850-96-4)

5-Bromo-N,2-dimethylbenzene-1-sulfonamide, with the CAS number 204850-96-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, two methyl groups, and a sulfonamide functional group. These structural features contribute to its potential applications in various biological and therapeutic contexts.

The chemical formula of 5-Bromo-N,2-dimethylbenzene-1-sulfonamide is C₉H₁₁BrNO₃S, and its molecular weight is approximately 273.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its physical and chemical properties make it suitable for use in a wide range of laboratory experiments and industrial processes.

In recent years, 5-Bromo-N,2-dimethylbenzene-1-sulfonamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-Bromo-N,2-dimethylbenzene-1-sulfonamide demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.

Beyond its anti-inflammatory properties, 5-Bromo-N,2-dimethylbenzene-1-sulfonamide has also shown promise as an anti-cancer agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound can selectively target and inhibit the growth of certain cancer cell lines without causing significant toxicity to normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The sulfonamide functional group in 5-Bromo-N,2-dimethylbenzene-1-sulfonamide plays a critical role in its biological activity. Sulfonamides are known for their ability to form hydrogen bonds with target proteins, which can enhance their binding affinity and efficacy. This property makes them valuable scaffolds for the design of new drugs with improved therapeutic profiles.

In addition to its direct biological effects, 5-Bromo-N,2-dimethylbenzene-1-sulfonamide has been used as a building block in the synthesis of more complex molecules. Its reactivity and stability make it an attractive starting material for chemists working on the development of novel compounds with diverse applications. For example, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are important targets in drug discovery.

The synthesis of 5-Bromo-N,2-dimethylbenzene-1-sulfonamide typically involves several steps, including bromination, sulfonation, and amide formation. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 5-Bromo-N,2-dimethylbenzene-1-sulfonamide (CAS No. 204850-96-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease processes and developing new therapeutic strategies.